Cas no 2649086-09-7 (1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane)

1-Isocyanato-1-[2-(methylsulfanyl)ethyl]cyclopropane is a specialized cyclopropane derivative featuring both isocyanate and methylsulfanyl functional groups. This compound is of interest in synthetic chemistry due to its reactive isocyanate moiety, which enables participation in urethane, urea, and other addition reactions, while the methylsulfanyl group offers potential for further functionalization. The cyclopropane ring introduces steric constraints, which may influence reactivity and selectivity in polymerization or cross-linking applications. Its unique structure makes it a candidate for advanced material synthesis, including coatings, adhesives, or elastomers, where tailored properties such as thermal stability or chemical resistance are required. Handling requires appropriate safety measures due to the isocyanate group's reactivity.
1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane structure
2649086-09-7 structure
Product Name:1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane
CAS No:2649086-09-7
MF:C7H11NOS
MW:157.233340501785
CID:6335981
PubChem ID:165716491
Update Time:2025-10-29

1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane Chemical and Physical Properties

Names and Identifiers

    • 1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane
    • EN300-1808327
    • 1-isocyanato-1-[2-(methylsulfanyl)ethyl]cyclopropane
    • 2649086-09-7
    • Inchi: 1S/C7H11NOS/c1-10-5-4-7(2-3-7)8-6-9/h2-5H2,1H3
    • InChI Key: ODPKXECRMLYWBT-UHFFFAOYSA-N
    • SMILES: S(C)CCC1(CC1)N=C=O

Computed Properties

  • Exact Mass: 157.05613515g/mol
  • Monoisotopic Mass: 157.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.7Ų

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Additional information on 1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane

1-Isocyanato-1-2-(Methylsulfanyl)Ethylcyclopropane (CAS No. 2649086-09-7)

1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane is a specialized organic compound with the CAS registry number 2649086-09-7. This compound belongs to the class of cyclopropane derivatives, which are known for their unique chemical properties and reactivity. The molecule features a cyclopropane ring substituted with an isocyanato group and a methylsulfanyl ethyl group, making it a versatile building block in organic synthesis.

The structure of 1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane is characterized by a three-membered cyclopropane ring, which is inherently strained and thus highly reactive. The isocyanato group (-N=C=O) attached to the cyclopropane ring contributes to its reactivity, making it a valuable intermediate in the synthesis of various polymers, coatings, and specialty chemicals. The methylsulfanyl group (-SMe) attached to the ethyl chain further enhances the compound's chemical versatility, enabling it to participate in a wide range of reactions, including nucleophilic additions and cyclizations.

Recent studies have highlighted the potential of cyclopropane derivatives like 1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane in the development of advanced materials. For instance, researchers have explored its use in the synthesis of high-performance polymers with improved mechanical properties and thermal stability. The compound's ability to undergo controlled polymerization reactions has made it a subject of interest in both academic and industrial settings.

In terms of synthesis, 1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane can be prepared through various methods, including cycloaddition reactions and ring-opening polymerizations. These methods leverage the inherent reactivity of the cyclopropane ring and the functional groups attached to it. For example, a recent study demonstrated that the compound can be synthesized via a [2+1] cycloaddition reaction between an alkyne and an azide derivative, followed by functionalization to introduce the isocyanato and methylsulfanyl groups.

The applications of 1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane are diverse and expanding with ongoing research. One notable application is in the field of polymer chemistry, where it serves as a monomer for synthesizing novel polyurethanes with enhanced mechanical properties. Additionally, its reactivity makes it a promising candidate for use in click chemistry reactions, which are widely employed in drug discovery and materials science.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of cyclopropane derivatives like this compound. Studies suggest that under certain conditions, these compounds can undergo microbial degradation, reducing their environmental impact. However, further research is needed to fully understand their behavior in different ecosystems.

In conclusion, 1-isocyanato-1-2-(methylsulfanyl)ethylcyclopropane (CAS No. 2649086-09-7) is a highly reactive and versatile organic compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop advanced materials and chemical processes.

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